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Abstract

5-Chloro-2,4-dihydroxybenzoic acid is a halogenated derivative of 3-resorcylic acid, a
compound of significant interest in medicinal chemistry and materials science. The introduction
of a chlorine atom to the aromatic ring profoundly influences its electronic, lipophilic, and acidic
properties compared to its parent compound, 2,4-dihydroxybenzoic acid. This guide provides a
comprehensive analysis of the core physicochemical properties of 5-Chloro-2,4-
dihydroxybenzoic acid, offering both theoretical and practical insights for its application in
research and development. We will delve into its structural characteristics, experimentally
determined properties, spectroscopic profile, and established methodologies for its
characterization, providing a foundational resource for professionals in the field.
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Chemical Identity and Structure

Accurate identification is the cornerstone of any chemical analysis. 5-Chloro-2,4-
dihydroxybenzoic acid is systematically named based on IUPAC nomenclature, with key
identifiers cataloged in major chemical databases.

IUPAC Name: 5-chloro-2,4-dihydroxybenzoic acid[1]

Synonyms: 5-Chloro-beta-resorcylic acid, 2,4-Dihydroxy-5-chlorobenzoic acid, 5-Chloro-4-
hydroxysalicylic acid[1][2]

CAS Number: 67828-44-8[1]

Molecular Formula: C7HsCIO4[1]

Canonical SMILES: C1=C(C(=CC(=C1CIl)O)O)C(=0)0O[1][2]

The structure consists of a benzoic acid core substituted with two hydroxyl groups at positions
2 and 4, and a chlorine atom at position 5. The intramolecular hydrogen bonding between the
C2-hydroxyl group and the carboxylic acid is a key structural feature influencing its
conformation and acidity.

Physicochemical Properties: A Comparative
Overview

The properties of 5-Chloro-2,4-dihydroxybenzoic acid are best understood in the context of
its parent compound, 2,4-dihydroxybenzoic acid. The chlorine atom, being an electron-
withdrawing group, modulates the molecule's acidity and lipophilicity.

Computed Properties

Computational models provide valuable estimates of a molecule's behavior, particularly in
early-stage drug discovery for predicting ADME (Absorption, Distribution, Metabolism, and
Excretion) properties.
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Property Value Source
Molecular Weight 188.56 g/mol PubChem[1]
XLogP3-AA (Lipophilicity) 1.9 PubChem|[1]
Hydrogen Bond Donor Count 3 PubChem[1]
Hydrogen Bond Acceptor

Count 4 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Topological Polar Surface Area  77.8 A2 PubChem[1]

Experimental Properties

Experimental data provides a real-world benchmark for the compound's physical

characteristics.
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5-Chloro-2,4- 2,4- )
. . . . Causality of
Property dihydroxybenzoic Dihydroxybenzoic .
. . Difference
acid acid (Parent)

) Halogenation typically
Inferred: White to off- ] . .
) ) White to off-white or does not dramatically
Appearance white crystalline ]
light yellow powder[3] alter the color of such
powder
compounds.

The addition of the
heavier chlorine atom
] ] and potential changes
Melting Point 224 °C[2] 208-229 °C[4][5] ) )
in crystal lattice
packing influence the

melting point.

The chloro group
increases lipophilicity,

) ) which may slightly
Inferred: Soluble in Soluble in ethanol, T
- ] decrease solubility in
Solubility ethanol, ether, hot diethyl ether, and hot )
highly polar solvents
water water[4][5] ]
like cold water but

maintain it in organic

solvents.

The electron-
withdrawing effect of
chlorine stabilizes the
carboxylate and
o Inferred: <3.1 ~3.11 (Carboxyl), _ _
Acidity (pKa) ) phenoxide conjugate
(Carboxyl) ~8.55 (Phenolic)[4][5] b thereb
ases, thereby

increasing the acidity
(lowering the pKa) of

all acidic protons.

Synthetic Approach

Understanding the synthesis of a compound is crucial for ensuring its purity and for developing
derivatives. 2,4-Dihydroxybenzoic acid is industrially prepared from resorcinol via the Kolbe-
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Schmitt reaction, a carboxylation process.[5][6][7] The synthesis of the 5-chloro derivative
logically follows from this precursor.

A plausible and common laboratory approach is the electrophilic chlorination of 2,4-
dihydroxybenzoic acid. The two hydroxyl groups are strongly activating and ortho-, para-
directing. The position C5 is para to the C2-hydroxyl and ortho to the C4-hydroxyl, making it
highly susceptible to electrophilic attack.

' Resorcinol '

Kolbe-Schmitt Reaction
(COz, Base, Pressure)

v
(2,4-Dihydroxybenzoic acioD

Electrophilic Chlorination
(e.g., SO2Cl2, NCS)

A 4
G-Chloro-z,4-dihydroxybenzoic acicD

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 5-Chloro-2,4-dihydroxybenzoic acid.

Spectroscopic Profile

Spectroscopic analysis is essential for structural verification and purity assessment.

Infrared (IR) Spectroscopy
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An FTIR spectrum, typically run as a KBr pellet, is expected to show characteristic peaks for its
functional groups.[1]

e ~3500-3300 cm~1 (O-H stretch, phenolic): A broad band indicating hydrogen-bonded
hydroxyl groups.

e ~3300-2500 cm~1 (O-H stretch, carboxylic acid): A very broad and often complex band,
characteristic of the dimeric hydrogen-bonded carboxylic acid.

e ~1700-1650 cm~1 (C=0 stretch, carboxylic acid): A strong, sharp peak. Intramolecular
hydrogen bonding may shift this to a lower wavenumber (~1660 cm~1).[8]

e ~1600-1450 cm~1 (C=C stretch, aromatic): Multiple sharp bands indicating the aromatic ring.

e ~1250-1000 cm~1 (C-O stretch): Strong bands for the phenolic and carboxylic acid C-O
bonds.

e ~850-750 cm~* (C-Cl stretch): A moderate to strong band in the fingerprint region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides a detailed map of the carbon-hydrogen framework.[9] For a sample dissolved in
a deuterated solvent like DMSO-de:

e 'H NMR:
o ~10-13 ppm (1H, broad singlet): The highly deshielded carboxylic acid proton.

o ~9-11 ppm (2H, broad singlets): The two phenolic hydroxyl protons. Their chemical shift is
concentration and temperature-dependent.

o ~7.5-8.0 ppm (1H, singlet): The aromatic proton at C6, deshielded by the adjacent
carboxylic acid.

o ~6.5-7.0 ppm (1H, singlet): The aromatic proton at C3.

o BC NMR:
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o Seven distinct signals are expected.
o ~170-175 ppm: Carboxylic acid carbonyl carbon.
o ~150-165 ppm: Two carbons attached to hydroxyl groups (C2, C4).

o ~110-135 ppm: Three aromatic carbons (C3, C5, C6). The carbon attached to chlorine
(C5) will have its chemical shift influenced by the halogen.

o ~100-115 ppm: The quaternary aromatic carbon (C1).

Experimental Protocols

The following section details standardized protocols for characterizing 5-Chloro-2,4-
dihydroxybenzoic acid, designed to ensure reproducibility and accuracy.
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Caption: Standard workflow for physicochemical characterization.

Protocol 5.1: Melting Point Determination

Rationale: The melting point is a crucial indicator of purity. A sharp melting range suggests a
pure compound, while a broad range indicates the presence of impurities.

o Sample Preparation: Ensure the sample is completely dry by placing it in a vacuum oven at
50-60°C for several hours. Grind the crystalline sample into a fine, uniform powder.
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o Capillary Loading: Tightly pack the dry powder into a capillary tube to a height of 2-3 mm.
o Apparatus Setup: Place the loaded capillary into a calibrated digital melting point apparatus.
e Measurement:

o Use a rapid heating rate (10-20°C/min) for a preliminary, approximate determination.

o For the accurate measurement, use a new sample and set the heating rate to a slow 1-
2°C/min, starting from ~15°C below the approximate melting point.

o Data Recording: Record the temperature at which the first drop of liquid appears (onset) and
the temperature at which the entire sample becomes a clear liquid (completion). The range
should be narrow (< 2°C) for a pure substance.

Protocol 5.2: Aqueous Solubility Assessment (Shake-
Flask Method)

Rationale: Solubility is a critical parameter for drug development, affecting bioavailability and
formulation. The shake-flask method is the gold standard for determining thermodynamic
solubility.

o Preparation: Add an excess amount of the compound to a known volume of purified water (or
a relevant buffer solution, e.g., pH 7.4 phosphate-buffered saline) in a sealed glass vial. The
excess solid should be clearly visible.

o Equilibration: Place the vial in a shaker bath set to a constant temperature (e.g., 25°C or
37°C). Agitate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the suspension to settle. Carefully withdraw an
aliquot of the supernatant using a syringe. Immediately filter the aliquot through a 0.22 um
syringe filter (select a filter material, like PTFE, that does not bind the compound) to remove
all undissolved solids.

» Quantification: Dilute the filtered solution with a suitable solvent (e.g., methanol, acetonitrile).
Analyze the concentration of the compound using a validated analytical method, such as
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High-Performance Liquid Chromatography (HPLC) with UV detection, against a standard
curve.

o Calculation: Express the solubility in units such as mg/mL or pM.

Protocol 5.3: Spectroscopic Sample Preparation

Rationale: Proper sample preparation is paramount for acquiring high-quality, artifact-free
spectra.

e For NMR Spectroscopy:
o Weigh approximately 5-10 mg of the dry compound directly into a clean, dry NMR tube.

o Add ~0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-ds, as the compound is
likely soluble and hydroxyl protons will be visible).

o Cap the tube and vortex gently until the sample is fully dissolved. If necessary, gentle
warming can be applied.

o The sample is now ready for analysis.
e For FT-IR Spectroscopy (KBr Pellet):

o Gently grind ~1-2 mg of the dry compound with ~100-200 mg of dry, spectroscopic-grade
potassium bromide (KBr) using an agate mortar and pestle. The mixture should be a fine,
homogenous powder.

o Transfer the powder to a pellet-pressing die.

o Apply pressure using a hydraulic press (as per the manufacturer's instructions) to form a
thin, transparent or translucent pellet.

o Carefully remove the pellet and place it in the sample holder of the FT-IR spectrometer for
analysis.

Safety and Handling
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While specific toxicological data for 5-Chloro-2,4-dihydroxybenzoic acid is limited, prudent
handling should be based on the profiles of similar aromatic acids.

e General Handling: Use in a well-ventilated area or a chemical fume hood. Avoid generating
dust.[10]

e Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

e Hazards: May cause skin and eye irritation.[11] May be harmful if swallowed. Avoid contact
with skin and eyes and avoid breathing dust.[11]

» Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing
agents and strong bases.[11]

» Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

Applications and Relevance
Derivatives of dihydroxybenzoic acid are valuable building blocks in several industries.
o Pharmaceuticals: They serve as key intermediates in the synthesis of more complex

molecules, including anti-inflammatory and antimicrobial agents.[3] The chlorine atom can
serve to block a metabolic site or act as a synthetic handle for further chemical modification.

o Material Science: The parent compound is used to prepare UV absorbers.[7] Halogenated
derivatives can be explored for creating polymers or dyes with specific properties.

o Agrochemicals: Benzoic acid derivatives are investigated for use as herbicides and plant
growth regulators.[3]

The unique electronic and steric profile of 5-Chloro-2,4-dihydroxybenzoic acid makes it a
valuable intermediate for creating novel compounds with tailored biological or material
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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